Cas no 2228317-29-9 (methyl 1-methyl-5-(4-oxobutyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-5-(4-oxobutyl)-1H-pyrazole-3-carboxylate
• CAS No: 2228317-29-9
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6224870
• PubChem ID: 165777196
• Update Time: 2025-06-23

methyl 1-methyl-5-(4-oxobutyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-(4-oxobutyl)-1H-pyrazole-3-carboxylate
• EN300-1787986
• 2228317-29-9

• Inchi： 1S/C10H14N2O3/c1-12-8(5-3-4-6-13)7-9(11-12)10(14)15-2/h6-7H,3-5H2,1-2H3
• InChI Key： SPQCOGASDLOCDC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(CCCC=O)N(C)N=1)=O

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 1-methyl-5-(4-oxobutyl)-1H-pyrazole-3-carboxylate

Methyl 1-Methyl-5-(4-Oxobutyl)-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Methyl 1-methyl-5-(4-oxobutyl)-1H-pyrazole-3-carboxylate, with the CAS number 2228317-29-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound features a pyrazole ring substituted with a methyl group at position 1, a 4-oxobutyl group at position 5, and a methyl ester group at position 3. These substituents contribute to its unique chemical properties and potential applications in drug development.

The pyrazole ring is a five-membered heterocyclic structure containing two nitrogen atoms. This structural motif is known for its stability and ability to form hydrogen bonds, making it a valuable scaffold in medicinal chemistry. The substitution pattern in methyl 1-methyl-5-(4-oxobutyl)-1H-pyrazole-3-carboxylate is particularly noteworthy. The methyl group at position 1 enhances the lipophilicity of the molecule, while the 4-oxobutyl group at position 5 introduces an additional oxygen atom, which can participate in hydrogen bonding. The methyl ester group at position 3 further modulates the molecule's solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of new therapeutic agents. For instance, research has shown that methyl 1-methyl-5-(4-oxobutyl)-1H-pyrazole-3-carboxylate exhibits potent anti-inflammatory and antioxidant properties. These findings suggest that it could be utilized in the treatment of inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been explored for its potential in agrochemicals. Its ability to inhibit certain enzymes associated with plant pathogens makes it a promising candidate for the development of fungicides and insecticides. Furthermore, the compound's stability under various environmental conditions ensures its suitability for agricultural use.

The synthesis of methyl 1-methyl-5-(4-oxobutyl)-1H-pyrazole-3-carboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrazole ring through cyclization reactions, followed by selective substitution to introduce the desired functional groups. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for research and commercial purposes.

From a structural standpoint, the compound's molecular weight is approximately 266 g/mol, with a molecular formula of C₁₂H₁₆N₂O₃. Its physical properties, such as melting point and solubility, are critical factors in determining its suitability for various applications. For example, its high solubility in organic solvents facilitates its use in pharmaceutical formulations requiring rapid absorption.

One area where this compound has shown particular promise is in the field of oncology. Preclinical studies have demonstrated its ability to inhibit tumor growth by targeting specific signaling pathways involved in cancer progression. This activity underscores its potential as a novel chemotherapeutic agent with fewer side effects compared to traditional treatments.

Beyond its direct applications, methyl 1-methyl-5-(4-oxobutyl)-1H-pyrazole-3-carboxylate serves as a valuable tool for studying pyrazole chemistry and heterocyclic synthesis. Its structure provides insights into how substituents can be strategically placed to optimize biological activity while maintaining chemical stability.

In conclusion, methyl 1-methyl-5-(4-oxobutyl)-1H-pyrazole-3-carboxylate (CAS No: 2228317-29-9) is a versatile compound with broad applications across multiple disciplines. Its unique chemical properties, coupled with recent advances in synthesis and application studies, make it an exciting area of ongoing research. As further investigations unfold, this compound is expected to contribute significantly to the development of innovative solutions in medicine and agriculture.